Cas no 2227926-98-7 (rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclohexane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclohexane-1-carboxylic acid
• CAS No: 2227926-98-7
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 6502735
• PubChem ID: 165531822
• Update Time: 2025-05-21

rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclohexane-1-carboxylic acid
• 2227926-98-7
• EN300-1566071
• rac-(1R,2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]cyclohexane-1-carboxylic acid

• Inchi： 1S/C27H28N2O5/c1-2-9-24(25(30)28-23-15-8-7-14-21(23)26(31)32)29-27(33)34-16-22-19-12-5-3-10-17(19)18-11-4-6-13-20(18)22/h1,3-6,10-13,21-24H,7-9,14-16H2,(H,28,30)(H,29,33)(H,31,32)/t21-,23+,24?/m1/s1
• InChI Key： HPRRYOVSVGZSAM-RZVHPXSESA-N
• SMILES： OC([C@@H]1CCCC[C@@H]1NC(C(CC#C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclohexane-1-carboxylic acid

Chemical Compound CAS No. 2227926-98-7: rac-(1R,2S)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclohexane-1-carboxylic Acid

The compound rac-(1R,2S)-pent-4-enamidocyclohexane-1-carboxylic acid, with the CAS registry number 2227926-98-7, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and drug discovery. This compound is notable for its intricate stereochemistry and functional groups, which make it a valuable tool in various research and industrial applications. The presence of the fluorenylmethoxycarbonyl (Fmoc) group adds a layer of functionality, particularly in peptide synthesis and protection strategies.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, leveraging its unique structure to design compounds with enhanced pharmacokinetic properties. The cyclohexane backbone provides stability, while the enamine functionality offers versatility in reactivity. This combination makes it an attractive candidate for use in medicinal chemistry.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of Fmoc as a protecting group ensures that the amine functionality remains accessible for subsequent modifications. This approach has been optimized in recent years to improve yield and purity, making it more feasible for large-scale production.

The application of this compound extends beyond pharmaceuticals. Its structural features make it suitable for use in materials science, particularly in the development of advanced polymers and coatings. The enamine group can participate in various polymerization reactions, leading to materials with tailored mechanical and thermal properties.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize this compound. These methods provide detailed insights into its molecular structure and stereochemistry, ensuring accurate identification and quality control.

In conclusion, rac-(1R,2S)-pent-4-enamidocyclohexane-1-carboxylic acid represents a significant advancement in organic chemistry. Its unique structure and functional groups make it a versatile building block for various applications. As research continues to uncover new possibilities for this compound, its role in drug discovery and materials science is expected to grow further.